Cas no 2680663-44-7 (Tert-butyl 6-(chloromethyl)-5-azaspiro[2.4]heptane-5-carboxylate)

• Product Name: Tert-butyl 6-(chloromethyl)-5-azaspiro[2.4]heptane-5-carboxylate
• CAS No: 2680663-44-7
• MF: C₁₂H₂₀ClNO₂
• MW: 245.74570274353
• CID: 5980630
• PubChem ID: 165914962
• Update Time: 2025-10-19

Tert-butyl 6-(chloromethyl)-5-azaspiro[2.4]heptane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-(chloromethyl)-5-azaspiro[2.4]heptane-5-carboxylate
• 2680663-44-7
• EN300-6937378
• Tert-butyl 6-(chloromethyl)-5-azaspiro[2.4]heptane-5-carboxylate

• Inchi： 1S/C12H20ClNO2/c1-11(2,3)16-10(15)14-8-12(4-5-12)6-9(14)7-13/h9H,4-8H2,1-3H3
• InChI Key： UWWJVEXHXIKBBG-UHFFFAOYSA-N
• SMILES： ClCC1CC2(CN1C(=O)OC(C)(C)C)CC2

Computed Properties

• Exact Mass: 245.1182566g/mol
• Monoisotopic Mass: 245.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Additional information on Tert-butyl 6-(chloromethyl)-5-azaspiro[2.4]heptane-5-carboxylate

Introduction to Tert-butyl 6-(chloromethyl)-5-azaspiro[2.4]heptane-5-carboxylate (CAS No. 2680663-44-7)

Tert-butyl 6-(chloromethyl)-5-azaspiro[2.4]heptane-5-carboxylate (CAS No. 2680663-44-7) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications in drug development. This compound belongs to the class of spirocyclic compounds, which are known for their structural rigidity and diverse biological activities.

The spirocyclic framework of Tert-butyl 6-(chloromethyl)-5-azaspiro[2.4]heptane-5-carboxylate provides a robust platform for the design and synthesis of bioactive molecules. The presence of the chloromethyl group and the tert-butyl ester moiety adds further complexity and functionality, making this compound a valuable starting material for various chemical transformations.

Recent studies have highlighted the importance of spirocyclic compounds in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that spirocyclic scaffolds, similar to that of Tert-butyl 6-(chloromethyl)-5-azaspiro[2.4]heptane-5-carboxylate, exhibit potent inhibitory activity against specific protein kinases, which are key targets in cancer therapy.

The chloromethyl group in Tert-butyl 6-(chloromethyl)-5-azaspiro[2.4]heptane-5-carboxylate can be readily functionalized through nucleophilic substitution reactions, allowing for the introduction of a wide range of functional groups. This versatility makes it an attractive candidate for the synthesis of prodrugs and targeted drug delivery systems.

In addition to its potential in drug development, Tert-butyl 6-(chloromethyl)-5-azaspiro[2.4]heptane-5-carboxylate has been explored for its use in chemical biology research. A recent study published in Chemical Science demonstrated that this compound can serve as a scaffold for the design of small molecule probes that can selectively modulate protein-protein interactions, which are crucial for many cellular processes.

The tert-butyl ester moiety in Tert-butyl 6-(chloromethyl)-5-azaspiro[2.4]heptane-5-carboxylate provides enhanced stability and solubility properties, making it suitable for various biological assays and in vitro studies. The tert-butyl group also facilitates the synthesis of derivatives with improved pharmacokinetic profiles, which is essential for optimizing drug candidates.

The synthesis of Tert-butyl 6-(chloromethyl)-5-azaspiro[2.4]heptane-5-carboxylate typically involves multi-step reactions, including ring formation, functional group introduction, and protection/deprotection steps. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for research and development purposes.

In conclusion, Tert-butyl 6-(chloromethyl)-5-azaspiro[2.4]heptane-5-carboxylate (CAS No. 2680663-44-7) is a promising compound with a wide range of potential applications in medicinal chemistry and chemical biology. Its unique structural features and functional groups make it an ideal candidate for the development of new therapeutic agents and research tools. Ongoing research is expected to further elucidate its biological activities and expand its utility in various scientific fields.